Cas no 1783521-52-7 (6-chloro-1-methyl-1H-pyrrolo2,3-bpyridine-3-carbaldehyde)

• Product Name: 6-chloro-1-methyl-1H-pyrrolo2,3-bpyridine-3-carbaldehyde
• CAS No: 1783521-52-7
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD28524111
• CID: 5565081
• PubChem ID: 84665766
• Update Time: 2025-10-23

6-chloro-1-methyl-1H-pyrrolo2,3-bpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• 6-chloro-1-methyl-1H-pyrrolo2,3-bpyridine-3-carbaldehyde

• MDL： MFCD28524111
• Inchi： 1S/C9H7ClN2O/c1-12-4-6(5-13)7-2-3-8(10)11-9(7)12/h2-5H,1H3
• InChI Key： DDDLHOAKORTBBY-UHFFFAOYSA-N
• SMILES： C12N(C)C=C(C=O)C1=CC=C(Cl)N=2

Additional information on 6-chloro-1-methyl-1H-pyrrolo2,3-bpyridine-3-carbaldehyde

6-Chloro-1-Methyl-1H-Pyrrolo[2,3-b]Pyridine-3-Carbaldehyde: A Comprehensive Overview

6-Chloro-1-Methyl-1H-Pyrrolo[2,3-b]Pyridine-3-Carbaldehyde (CAS No. 1783521-52-7) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and promising biological activities, has become a subject of extensive research. In this article, we will delve into its synthesis, structural characteristics, pharmacological properties, and potential applications.

The CAS No. 1783521-52-7 refers to a specific chemical entity that is part of the broader class of pyrrolopyridines. These compounds are known for their versatile structures and wide-ranging applications in drug discovery. The 6-chloro substitution in this compound plays a crucial role in modulating its pharmacokinetic properties, making it a valuable candidate for various therapeutic interventions.

Recent studies have highlighted the importance of pyrrolopyridines in medicinal chemistry due to their ability to interact with diverse biological targets. The chlorine substituent at position 6 of the pyrrolopyridine ring not only enhances the compound's stability but also contributes to its selective binding affinity for certain receptors. This makes 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde a compelling lead molecule for further exploration in drug development.

One of the most intriguing aspects of this compound is its synthesis. Researchers have developed efficient methodologies to construct the pyrrolo[2,3-b]pyridine core, often employing multi-component reactions or microwave-assisted synthesis to optimize yield and purity. The introduction of the chlorine atom at position 6 is typically achieved through electrophilic substitution reactions, ensuring high regioselectivity and minimal side reactions.

The structural integrity of 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde is further enhanced by the presence of a methyl group at position 1 and an aldehyde group at position 3. These substituents not only influence the compound's solubility and permeability but also play a critical role in its interactions with biological systems. Recent computational studies have revealed that these groups contribute significantly to the compound's ability to penetrate cellular membranes, making it an ideal candidate for drug delivery systems.

In terms of pharmacological activity, this compound has shown remarkable potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit key inflammatory pathways without causing significant cytotoxicity. Additionally, its anti-proliferative effects on cancer cells have been extensively studied, with promising results indicating its potential as an anti-cancer therapeutic agent.

Another area where 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde has shown promise is in neuroprotection. Recent research has highlighted its ability to mitigate oxidative stress and reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease. This dual functionality—combining anti-inflammatory and neuroprotective properties—positions it as a versatile candidate for multi-target drug design.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers are actively exploring its suitability as a component in light-emitting diodes (LEDs) and solar cells, where its ability to absorb and emit light at specific wavelengths could be harnessed for efficient energy conversion.

In conclusion, 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 1783521-52_7) is a multifaceted compound with immense potential across various scientific domains. Its synthesis methodologies continue to evolve, driven by advancements in synthetic chemistry techniques. Its pharmacological activities are being rigorously investigated, with promising results indicating its role in future therapeutic interventions. As research progresses, this compound is poised to make significant contributions to both medicine and materials science.